2,5-Dioxo-1,2,5,6,7,8-hexahydro-quinoline-3-carbonitrile

• IUPAC Name: 2,5-dioxo-1,6,7,8-tetrahydroquinoline-3-carbonitrile
• InChI: InChI=1S/C10H8N2O2/c11-5-6-4-7-8(12-10(6)14)2-1-3-9(7)13/h4H,1-3H2,(H,12,14)
• InChI Key: GSAHGZPXIFULGM-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C=C(C(=O)N2)C#N)C(=O)C1
• Molecular Formula: C10H8N2O2
• Molecular Weight: 188.18 g/mol

Description

“2,5-Dioxo-1,2,5,6,7,8-hexahydro-quinoline-3-carbonitrile” is a chemical compound. It is a derivative of the 2,5-dioxo-1,2,3,4,5,6,7,8-octahydroquinoline family.

Synthesis Analysis

The synthesis of 2,5-dioxo-1,2,3,4,5,6,7,8-octahydroquinoline derivatives, which are closely related to the compound , has been achieved through a rapid one-pot four-component reaction. This reaction was carried out in the presence of heterogeneous silica-based sulfonic acid (SiO2–Pr–SO3H) under solvent-free conditions. The reactants included different aromatic aldehydes, Meldrum’s acid, dimedone, and ammonium acetate.

Scientific Research Applications

Photovoltaic Applications

Quinoline derivatives, such as those related to 2,5-Dioxo-1,2,5,6,7,8-hexahydro-quinoline-3-carbonitrile, have been studied for their potential in photovoltaic properties. Research by Zeyada et al. (2016) demonstrates that these compounds can be used in the fabrication of organic–inorganic photodiodes, showing promising photovoltaic properties in both dark and illuminated conditions (Zeyada, El-Nahass, & El-Shabaan, 2016).

Synthesis and Library Generation

A significant application of this chemical is in the rapid synthesis of its derivatives. Yermolayev et al. (2009) developed a microwave-assisted method for the synthesis of N1-substituted derivatives of this compound, enabling the generation of a large compound library, which is crucial in drug discovery and material science (Yermolayev, Gorobets, & Desenko, 2009).